Cas no 2167646-68-4 (2-cyclopropyl-1,8-dioxa-5-azaspiro5.5undecane)

• Product Name: 2-cyclopropyl-1,8-dioxa-5-azaspiro5.5undecane
• CAS No: 2167646-68-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6224521
• PubChem ID: 165518363
• Update Time: 2025-10-29

2-cyclopropyl-1,8-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,8-dioxa-5-azaspiro5.5undecane
• EN300-1279596
• 2167646-68-4
• 2-cyclopropyl-1,8-dioxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C11H19NO2/c1-5-11(8-13-7-1)12-6-4-10(14-11)9-2-3-9/h9-10,12H,1-8H2
• InChI Key： POEMDQHZKSHQEW-UHFFFAOYSA-N
• SMILES： O1C2(COCCC2)NCCC1C1CC1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-cyclopropyl-1,8-dioxa-5-azaspiro5.5undecane

2-Cyclopropyl-1,8-Dioxa-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound 2-Cyclopropyl-1,8-Dioxa-5-Azaspiro[5.5]Undecane (CAS No. 2167646-68-4) is a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro[5.5]undecane framework in this molecule provides a rigid and compact structure, which is often desirable in drug design due to its potential for improved bioavailability and selectivity.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly in the development of novel therapeutics. The cyclopropyl group attached to the spiro core introduces additional strain and electronic effects, which can enhance the molecule's interaction with biological targets. This makes 2-Cyclopropyl-1,8-Dioxa-5-Azaspiro[5.5]Undecane a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves a multi-step process that typically includes the formation of the spiro ring system followed by functionalization with the cyclopropyl group. Researchers have employed various strategies, such as ring-closing metathesis and nucleophilic substitution reactions, to construct the spiro framework efficiently. The incorporation of the azaspiro moiety introduces nitrogen into the structure, which can play a critical role in hydrogen bonding and other non-covalent interactions essential for pharmacological activity.

In terms of biological activity, 2-Cyclopropyl-1,8-Dioxa-5-Azaspiro[5.5]Undecane has shown potential as a modulator of G-protein coupled receptors (GPCRs), which are key targets for treating a wide range of diseases, including cardiovascular disorders and central nervous system conditions. Preclinical studies have demonstrated that this compound exhibits selective binding to certain GPCR subtypes, suggesting its utility in designing subtype-selective agonists or antagonists.

The structural versatility of this compound also makes it an attractive scaffold for further modification. By varying the substituents on the spiro ring or altering the size of the rings, chemists can explore a vast array of analogs with diverse pharmacological profiles. For instance, recent research has focused on incorporating additional functional groups to enhance solubility or improve metabolic stability.

From an analytical standpoint, the characterization of 2-Cyclopropyl-1,8-Dioxa-5-Azaspiro[5.5]Undecane has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into the molecular structure and purity of the compound, ensuring its reliability for subsequent biological evaluations.

In conclusion, 2-Cyclopropyl-1,8-Dioxa-5-Azaspiro[5.5]Undecane represents a compelling example of how spiro compounds can be leveraged to create innovative therapeutic agents. With its unique structural features and promising biological activity, this compound continues to be a focal point in both academic research and industrial drug development.